N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)cyclopentanecarboxamide

• IUPAC Name: N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C17H17N5O/c23-17(12-4-1-2-5-12)19-14-7-3-6-13(10-14)15-8-9-16-20-18-11-22(16)21-15/h3,6-12H,1-2,4-5H2,(H,19,23)
• InChI Key: GLMQLPIBOJYMTL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=CC(=C2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyridazines. These are organic compounds containing a pyridazine ring substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Hu et al. synthesized [1,2,4]triazolo[3,4‑b][1,3,4]thiadiazine derivatives linked with antibacterial fluoroquinolones at the 3-position. All synthesized derivatives were screened for their in vitro cytotoxic potential against murine leukemia (L1210) and Chinese hamster ovary (CHO) cell lines.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as X-ray crystallography. The structure of the compound can be represented by a defined three-dimensional (3D) representation.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. For example, the synthesis of [1,2,4]triazolo[3,4‑b][1,3,4]thiadiazine derivatives involved the use of an azido group substituted ortho to the pyrazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, one compound has a molecular weight of 361.3642 and a chemical formula of C18H18F3N5. Another compound has a melting point of 200 °C and a density of 1.28±0.1 g/cm3.

Scientific Research Applications

Pharmacokinetic Profile

. .

Tumor Growth Inhibition

. .

c-Myc Downregulation

c-Myc is a protein that plays a role in cell cycle progression, apoptosis, and cellular transformation. .

Dipeptidyl Peptidase 4 (DPP-4) Inhibition

. While it’s not directly stated that the compound is used for this purpose, it’s possible that it could have similar applications.

Neurokinin-3 Receptor Antagonist

. .

Antitumor Effect

. Again, while it’s not directly stated that the compound is used for this purpose, it’s possible that it could have similar applications.

Mechanism of Action

Target of Action

The primary targets of this compound are the Cell division protein ZipA and its homolog in Escherichia coli (strain K12) and Shigella flexneri . These proteins play a crucial role in bacterial cell division.

Mode of Action

It is believed to interact with its targets, potentially inhibiting the function of the cell division protein zipa and its homolog, thereby affecting the cell division process .

Biochemical Pathways

Given its targets, it can be inferred that it impacts the bacterial cell division pathway .

Result of Action

The molecular and cellular effects of this compound’s action are likely related to the disruption of bacterial cell division due to the inhibition of the Cell division protein ZipA and its homolog . This could potentially lead to the cessation of bacterial growth.

Action Environment

Factors such as ph, temperature, and presence of other compounds could potentially affect its activity .

Safety and Hazards

Safety and hazards associated with similar compounds have been identified. For instance, one compound was implicated in a sustained increase in heart rate, increased cardiac output, and decreased contractility indices, as well as myocardial degeneration in in vivo safety evaluations in rats.

Future Directions

Future research could focus on the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.